Cas no 1804744-64-6 (4-Hydroxy-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Hydroxy-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804744-64-6
• MF: C₇H₅F₃INO₂
• MW: 319.01978468895
• CID: 4831185
• Update Time: 2025-05-26

4-Hydroxy-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3INO2/c1-3-4(13)2-5(11)12-6(3)14-7(8,9)10/h2H,1H3,(H,12,13)
• InChI Key： XHDRRALCMHEQMM-UHFFFAOYSA-N
• SMILES： IC1=CC(C(C)=C(N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 332
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3

Additional information on 4-Hydroxy-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Hydroxy-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804744-64-6)

The compound 4-Hydroxy-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804744-64-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and an iodo substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for halogenated pyridines like 4-Hydroxy-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine has surged, driven by their applications in drug discovery and material science. The compound’s CAS No. 1804744-64-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its iodo functional group enables cross-coupling reactions, a hot topic in catalysis research, while the trifluoromethoxy moiety enhances metabolic stability—a key consideration in API development.

From an SEO perspective, queries such as "synthesis of iodinated pyridines" or "trifluoromethoxy pyridine applications" highlight user interest in this niche. The compound’s structural versatility also ties into broader discussions about green chemistry, as researchers explore eco-friendly methods to introduce halogen atoms into heterocycles. Notably, its 4-hydroxy group offers opportunities for further derivatization, making it a focal point for high-throughput screening platforms.

Analytical characterization of CAS No. 1804744-64-6 typically involves NMR spectroscopy and mass spectrometry, techniques widely discussed in open-access journals. The compound’s logP value and solubility profile are critical parameters for formulation scientists, addressing common industry challenges like bioavailability optimization. These aspects resonate with trending searches on "ADME properties of fluorinated compounds" and "pyridine-based drug design."

In conclusion, 4-Hydroxy-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine represents a convergence of cutting-edge chemistry and practical applications. Its CAS No. 1804744-64-6 serves as a gateway to innovations in life sciences and advanced materials, while its keyword-rich profile ensures visibility in scientific literature and patent databases. As interdisciplinary research grows, this compound will likely remain a highly cited reference in peer-reviewed studies.